(E)-3-(furan-2-yl)-N-(2-(furan-2-yl)-2-methoxyethyl)acrylamide

• IUPAC Name: (E)-3-(furan-2-yl)-N-[2-(furan-2-yl)-2-methoxyethyl]prop-2-enamide
• InChI: InChI=1S/C14H15NO4/c1-17-13(12-5-3-9-19-12)10-15-14(16)7-6-11-4-2-8-18-11/h2-9,13H,10H2,1H3,(H,15,16)/b7-6+
• InChI Key: CBZQRQVJJQEEDG-VOTSOKGWSA-N
• Canonical SMILES: COC(CNC(=O)C=CC1=CC=CO1)C2=CC=CO2
• Isomeric SMILES: COC(CNC(=O)/C=C/C1=CC=CO1)C2=CC=CO2
• Molecular Formula: C14H15NO4
• Molecular Weight: 261.27 g/mol
• CAS No.: 2035023-13-1

Description

(E)-3-(furan-2-yl)-N-(2-(furan-2-yl)-2-methoxyethyl)acrylamide is a useful research compound. Its molecular formula is C14H15NO4 and its molecular weight is 261.277. The purity is usually 95%.
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Scientific Research Applications

Green Organic Chemistry Synthesis

A study demonstrates the green organic chemistry synthesis of a structurally related compound, E-2-cyano-3(furan-2-yl) acrylamide, using microwave radiation and ene-reduction by marine and terrestrial fungi. This process yielded compounds with a CN-bearing stereogenic center, showing the potential of using fungi for enantioselective reactions. The absolute configuration of the biotransformation products was determined using electronic circular dichroism (ECD) spectra, highlighting a method for producing compounds with specific chiral centers without using traditional chemical catalysts (Jimenez et al., 2019).

Broad Spectrum Cytotoxic Agents

Another research avenue focused on the synthesis of focused compound libraries to identify new lead compounds for cancer treatment. Among the compounds synthesized, three furan analogues demonstrated broad spectrum growth inhibition, showcasing the potential of furan-containing acrylamide derivatives in cancer therapeutics (Tarleton et al., 2013).

Polymer Chemistry

In polymer chemistry, furan-protected α-maleimide-ω-cyclopentadienyl functionalized precursors were synthesized through atom transfer radical polymerization (ATRP). These precursors underwent a Diels-Alder reaction to form high-purity cyclic polymers, demonstrating a novel approach to cyclic polymer synthesis (Glassner et al., 2011).

Synthesis of Bioacrylic Polymers

The conversion of dihydro-5-hydroxyl furan-2-one (2H-HBO) into its acrylic counterpart for polymerization highlighted the potential of renewable-sourced chemicals in creating new materials. This study showed that the synthesized acrylic monomer could be polymerized using various techniques, opening avenues for green replacements in material science (Ray et al., 2018).

SARS Coronavirus Helicase Inhibition

Research into antiviral drug development identified a novel chemical compound structurally similar to "(E)-3-(furan-2-yl)-N-(2-(furan-2-yl)-2-methoxyethyl)acrylamide" as an inhibitor of SARS coronavirus helicase. This finding indicates the relevance of acrylamide derivatives in developing treatments for viral infections (Lee et al., 2017).